Cas no 1240313-95-4 (3-(1-naphthyl)-1H-pyrazole hydrochloride)

• Product Name: 3-(1-naphthyl)-1H-pyrazole hydrochloride
• CAS No: 1240313-95-4
• MF: C₁₃H₁₁ClN₂
• MW: 230.692841768265
• MDL: MFCD11983047
• CID: 4579797
• Update Time: 2025-08-05

3-(1-naphthyl)-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-naphthyl)-1H-pyrazole hydrochloride

• MDL： MFCD11983047
• Inchi： 1S/C13H10N2.ClH/c1-2-6-11-10(4-1)5-3-7-12(11)13-8-9-14-15-13;/h1-9H,(H,14,15);1H
• InChI Key： KMVSZGUGDGGGMM-UHFFFAOYSA-N
• SMILES： N1C=CC(C2=C3C(C=CC=C3)=CC=C2)=N1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Additional information on 3-(1-naphthyl)-1H-pyrazole hydrochloride

3-(1-naphthyl)-1H-pyrazole hydrochloride: A Comprehensive Overview

The compound 3-(1-naphthyl)-1H-pyrazole hydrochloride (CAS No. 1240313-95-4) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The presence of the naphthyl group introduces unique electronic and structural properties, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anticancer agents. The naphthyl group in 3-(1-naphthyl)-1H-pyrazole hydrochloride contributes to its aromatic stability and enhances its ability to interact with biological targets. Researchers have explored its potential as a kinase inhibitor, which is crucial for targeting specific enzymes involved in cancer cell proliferation.

In addition to its biological applications, 3-(1-naphthyl)-1H-pyrazole hydrochloride has shown promise in materials science. Its ability to form stable coordination complexes makes it a valuable component in the synthesis of new materials for electronic applications. Recent advancements in nanotechnology have leveraged this compound's properties to develop novel sensors and electronic devices with improved performance.

The synthesis of 3-(1-naphthyl)-1H-pyrazole hydrochloride involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring its suitability for both laboratory and industrial-scale production. The use of green chemistry principles in its synthesis has also been explored, aligning with global efforts to reduce environmental impact.

From a structural perspective, 3-(1-naphthyl)-1H-pyrazole hydrochloride exhibits a rigid framework that facilitates its use in crystal engineering. Its ability to form well-defined crystals has been exploited in the study of crystallographic properties, providing insights into molecular recognition and self-assembly processes.

Moreover, the compound's spectroscopic properties have been extensively studied, offering valuable data for analytical chemistry applications. Its UV-Vis spectrum reveals strong absorption bands that are sensitive to environmental changes, making it a potential candidate for chemical sensing applications.

In conclusion, 3-(1-naphthyl)-1H-pyrazole hydrochloride (CAS No. 1240313-95-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key molecule in future scientific innovations.